Cas no 116344-12-8 (Ethyl 1-phenyl-5-propyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 1-phenyl-5-propyl-1H-pyrazole-4-carboxylate
• CAS No: 116344-12-8
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• MDL: MFCD00173864
• CID: 134214
• PubChem ID: 2777576
• Update Time: 2025-05-20

Ethyl 1-phenyl-5-propyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-phenyl-5-propyl-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylicacid, 1-phenyl-5-propyl-, ethyl ester
• 1-Phenyl-5-propyl-1H-pyrazole-4-carboxylic acid ethyl ester
• ethyl 1-phenyl-5-propylpyrazole-4-carboxylate
• 5-propyl-1-phenyl-1H-pyrazole-4-carboxylic acid ethyl ester
• ETHYL 2-PHENYL-3-N-P
• BUTTPARK 46\18-70
• ETHYL 2-PHENYL-3-N-PROPYLPYRAZOLE-4-CARBOXYLATE
• Ethyl 1-phenyl-5-propyl-1H-pyrazole-4-carboxylate , tech
• FT-0625841
• AKOS009157657
• 1H-Pyrazole-4-carboxylicacid,1-phenyl-5-propyl-,ethyl ester
• Ethyl?1-phenyl-5-propyl-1H-pyrazole-4-carboxylate
• MFCD00173864
• SCHEMBL2326321
• 116344-12-8
• DTXSID00380571

• MDL： MFCD00173864
• Inchi： 1S/C15H18N2O2/c1-3-8-14-13(15(18)19-4-2)11-16-17(14)12-9-6-5-7-10-12/h5-7,9-11H,3-4,8H2,1-2H3
• InChI Key： NLPGHYPEJSXVNH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C2C=CC=CC=2)C=1CCC)=O

Computed Properties

• Exact Mass: 258.13700
• Monoisotopic Mass: 258.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 136 °C
• Flash Point: 188.8°C
• Refractive Index: 1.556
• PSA: 44.12000
• LogP: 3.00150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on Ethyl 1-phenyl-5-propyl-1H-pyrazole-4-carboxylate

Comprehensive Overview of Ethyl 1-phenyl-5-propyl-1H-pyrazole-4-carboxylate (CAS No. 116344-12-8)

Ethyl 1-phenyl-5-propyl-1H-pyrazole-4-carboxylate (CAS No. 116344-12-8) is a specialized organic compound belonging to the pyrazole family, which has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative is characterized by its unique molecular structure, featuring a phenyl group at the 1-position and a propyl substituent at the 5-position of the pyrazole ring. Its carboxylate functionality makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industries are increasingly exploring its potential applications due to its structural flexibility and reactivity.

In recent years, the demand for pyrazole-based compounds like Ethyl 1-phenyl-5-propyl-1H-pyrazole-4-carboxylate has surged, driven by their relevance in drug discovery and material science. A common query among scientists is: "What are the synthetic routes for Ethyl 1-phenyl-5-propyl-1H-pyrazole-4-carboxylate?" The compound is typically synthesized via condensation reactions involving hydrazine derivatives and β-keto esters, followed by selective alkylation. Its CAS No. 116344-12-8 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and academic literature.

The compound's physicochemical properties are another area of interest. With a molecular formula of C₁₅H₁₈N₂O₂, it exhibits moderate solubility in organic solvents like ethanol and dichloromethane, making it suitable for various reaction conditions. Users often search for "How to purify Ethyl 1-phenyl-5-propyl-1H-pyrazole-4-carboxylate?" Techniques such as column chromatography or recrystallization are commonly employed to achieve high purity, which is essential for downstream applications.

From an industrial perspective, Ethyl 1-phenyl-5-propyl-1H-pyrazole-4-carboxylate is valued for its role in developing bioactive molecules. Its pyrazole core is a pharmacophore in many FDA-approved drugs, addressing conditions like inflammation and microbial infections. This aligns with the growing trend of green chemistry, where researchers seek eco-friendly synthetic methods. Questions like "Can Ethyl 1-phenyl-5-propyl-1H-pyrazole-4-carboxylate be derived from renewable sources?" reflect this shift toward sustainability.

Another hot topic is the compound's potential in crop protection. Agrochemical companies are investigating pyrazole derivatives as alternatives to traditional pesticides, given their lower environmental persistence. The propyl and phenyl groups in CAS No. 116344-12-8 contribute to its lipophilicity, enhancing its bioavailability in target organisms. Such features make it a candidate for next-generation plant growth regulators.

In analytical chemistry, Ethyl 1-phenyl-5-propyl-1H-pyrazole-4-carboxylate is often analyzed using HPLC or GC-MS to ensure quality control. Laboratories frequently inquire about "What are the optimal chromatographic conditions for 116344-12-8?" Reverse-phase HPLC with a C18 column and UV detection at 254 nm is a widely recommended approach. These details are crucial for reproducibility in research and industrial batches.

Looking ahead, the versatility of Ethyl 1-phenyl-5-propyl-1H-pyrazole-4-carboxylate positions it as a key player in interdisciplinary research. Whether in medicinal chemistry, material science, or agrochemical innovation, its applications continue to expand. As synthetic methodologies advance, this compound is poised to address emerging challenges in health and sustainability, solidifying its importance in modern chemistry.